Methyl (2E)-{[(2,4-dimethoxyphenyl)methyl]imino}acetate

• CAS RN: 61964-70-3
• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol
• IUPAC Name: methyl 2-[(2,4-dimethoxyphenyl)methylimino]acetate
• InChI: InChI=1S/C12H15NO4/c1-15-10-5-4-9(11(6-10)16-2)7-13-8-12(14)17-3/h4-6,8H,7H2,1-3H3
• InChI Key: HWIPKUZJQXCDEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN=CC(=O)OC)OC

Description

Methyl (2E)-{[(2,4-dimethoxyphenyl)methyl]imino}acetate is a useful research compound. Its molecular formula is C12H15NO4 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture containing 16.82 g (0.101 mole) of 2,4-dimethoxybenzylamine and anhydrous magnesium sulfate in 150 ml of methylene chloride at 25° is added a solution of 10.05 g (0.114 mole) of methyl glyoxalate in 20 ml of methylene chloride. The reaction mixture is stirred at room temperature overnight (15 hours) and then is filtered and the solvents are removed in vacuo to afford the imine as a dark orange gum.